6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione

• CAS No.: 61735-35-1
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 4-methyltricyclo[6.2.1.02,7]undeca-2(7),4-diene-3,6-dione
• InChI: InChI=1S/C12H12O2/c1-6-4-9(13)10-7-2-3-8(5-7)11(10)12(6)14/h4,7-8H,2-3,5H2,1H3
• InChI Key: CWRVCIZFKMKJSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2=C(C1=O)C3CCC2C3

Description

6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione is a complex organic compound with the molecular formula C11H14O2. This compound is a derivative of naphthalene and is characterized by its unique structure, which includes a methano bridge and a dione functional group. It is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

The synthesis of 6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione involves several steps. One common method includes the cyclization of appropriate precursors under specific conditions. The reaction typically requires a catalyst and is carried out under controlled temperatures to ensure the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This process involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

6-Methyl-1,2,3,4-tetrahydro-1,4-methanonaphthalene-5,8-dione can be compared with other similar compounds, such as:

6-Methyltetralin: Another derivative of naphthalene with similar structural features.

1,2,3,4-Tetrahydro-6-methylnaphthalene: A compound with a similar backbone but different functional groups.

6-Methyl-1,2,3,4-tetrahydronaphthalene: Another related compound with slight structural variations.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical properties, which make it suitable for various specialized applications.